Cas no 668474-78-0 (4-(4-Methoxybenzene-1-sulfinyl)phenol)

• Product name: 4-(4-Methoxybenzene-1-sulfinyl)phenol
• CAS No: 668474-78-0
• MF: C₁₃H₁₂O₃S
• MW: 248.298
• CID: 2796539
• PubChem ID: 21200916

4-(4-Methoxybenzene-1-sulfinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxybenzene-1-sulfinyl)phenol
• SCHEMBL7940651
• DTXSID30611345
• 668474-78-0

• Inchi： InChI=1S/C13H12O3S/c1-16-11-4-8-13(9-5-11)17(15)12-6-2-10(14)3-7-12/h2-9,14H,1H3
• InChI Key： HTQONCTVGMCBBK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 248.05071541Da
• Monoisotopic Mass: 248.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų